N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)furan-2-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(4-phenylphenyl)propyl]furan-2-carboxamide
• InChI: InChI=1S/C20H19NO3/c1-20(23,14-21-19(22)18-8-5-13-24-18)17-11-9-16(10-12-17)15-6-3-2-4-7-15/h2-13,23H,14H2,1H3,(H,21,22)
• InChI Key: YVMCVMMSWSPTDE-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=CO1)(C2=CC=C(C=C2)C3=CC=CC=C3)O
• Molecular Formula: C20H19NO3
• Molecular Weight: 321.4 g/mol

Description

“N-(2-([1,1’-biphenyl]-4-yl)-2-hydroxypropyl)furan-2-carboxamide” is a chemical compound that belongs to the class of furan-carboxamide derivatives. It’s a part of a series of carbamothioyl-furan-2-carboxamide derivatives.

Synthesis Analysis

The synthesis of furan-carboxamide derivatives involves the use of acyl chlorides and heterocyclic amine derivatives. The compounds are prepared with good yields using a synthetic route. The chemical structures of these compounds are confirmed using different spectroscopic methods including IR, 1H NMR, 13C NMR, and elemental analysis.

Molecular Structure Analysis

The molecular structure of furan-carboxamide derivatives is elucidated by single crystal X-ray diffraction and characterized by NMR, FT-IR, UV–Vis spectroscopic techniques. The dihedral angle between furan and pyridine rings is 73.52 (14)°. The compound crystallizes in an orthorhombic lattice with a space group of Pca21.

Chemical Reactions Analysis

Furan-carboxamide derivatives have been identified as novel inhibitors of lethal H5N1 influenza A virus. The systematic structure–activity relationship (SAR) studies demonstrated that the 2,5-dimethyl-substituted heterocyclic moiety (furan or thiophene) had significant influence on the anti-influenza activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of furan-carboxamide derivatives are determined by various techniques such as single crystal X-ray diffraction, NMR, FT-IR, UV–Vis spectroscopic techniques, and elemental analysis.

Scientific Research Applications

Antibacterial Activity

• Furan derivatives have gained prominence in medicinal chemistry as potential antibacterial agents. .
• The compound’s antibacterial activity can be evaluated against both gram-positive and gram-negative bacteria. .

Anti-Microbial Properties

• Synthetic carbamothioyl-furan-2-carboxamide derivatives have demonstrated anti-microbial potential in vitro. .

Epoxy Resins

• Furan derivatives find applications beyond medicine. For instance, they are used in the synthesis of epoxy resins. .

Sustainable Materials

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Therapeutic Potential

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Chemical Synthesis and Prospects

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Mechanism of Action

Target of Action

Furan derivatives, in general, have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .

Mode of Action

Furan-containing compounds are known to exhibit a wide range of biological activities, including antibacterial, antifungal, and antiviral effects .

Biochemical Pathways

Furan-containing compounds are known to interact with various biochemical pathways, contributing to their diverse therapeutic effects .

Action Environment

It’s known that environmental factors can significantly influence the photodegradation of furan carboxamides .

Safety and Hazards

As for the safety and hazards of furan-carboxamide derivatives, it’s important to note that these compounds are typically used in research settings and their safety profiles may not be fully established. Therefore, appropriate safety measures should be taken when handling these compounds.